Cas no 1265235-20-8 (Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)

Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate is a heterocyclic compound featuring a pyrrolo[2,3-b]pyridine core functionalized with a tosyl group at the 1-position and an ethyl ester at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The tosyl group enhances stability and facilitates further derivatization, while the ethyl ester provides a reactive handle for hydrolysis or transesterification. Its well-defined reactivity and compatibility with various coupling reactions make it suitable for constructing complex nitrogen-containing scaffolds. The compound is typically used in research settings for exploring novel bioactive molecules.
Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate structure
1265235-20-8 structure
Product Name:Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
CAS No:1265235-20-8
MF:C17H16N2O4S
MW:344.384943008423
CID:1038248
PubChem ID:70700937
Update Time:2025-06-07

Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
    • ethyl 1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine-2-carboxylate
    • Ethyl 1-(4-methylbenzene-1-sulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
    • DA-34636
    • 1265235-20-8
    • A889415
    • ethyl 1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine-2-carboxylate;
    • DTXSID30743716
    • Ethyl1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
    • MDL: MFCD23135833
    • Inchi: 1S/C17H16N2O4S/c1-3-23-17(20)15-11-13-5-4-10-18-16(13)19(15)24(21,22)14-8-6-12(2)7-9-14/h4-11H,3H2,1-2H3
    • InChI Key: MUVYZWCQIYKAFY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1C(C(=O)OCC)=CC2=CC=CN=C12)(=O)=O

Computed Properties

  • Exact Mass: 344.08300
  • Monoisotopic Mass: 344.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • PSA: 86.64000
  • LogP: 3.83920

Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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